2-[4-(hexyloxy)benzyl]-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 2-[(4-hexoxyphenyl)methyl]-3,4-dihydro-1H-isoquinoline
• InChI: InChI=1S/C22H29NO/c1-2-3-4-7-16-24-22-12-10-19(11-13-22)17-23-15-14-20-8-5-6-9-21(20)18-23/h5-6,8-13H,2-4,7,14-18H2,1H3
• InChI Key: DOIJTQQECCDIJV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC=C(C=C1)CN2CCC3=CC=CC=C3C2
• Molecular Formula: C22H29NO
• Molecular Weight: 323.5 g/mol

Description

The compound “2-[4-(hexyloxy)benzyl]-1,2,3,4-tetrahydroisoquinoline” belongs to the class of organic compounds known as tetrahydroisoquinolines. These are tetrahydrogenated isoquinoline derivatives.

Synthesis Analysis

The synthesis of such compounds generally involves the formation of the tetrahydroisoquinoline core, which can be achieved through Pictet-Spengler reactions. The hexyloxy and benzyl groups can be introduced through various substitution reactions.

Molecular Structure Analysis

The molecule consists of a tetrahydroisoquinoline core, with a benzyl group substituted at the 2-position. The benzyl group is further substituted with a hexyloxy group at the 4-position.

Chemical Reactions Analysis

Tetrahydroisoquinolines, in general, can undergo a variety of chemical reactions. For example, they can be oxidized or reduced, and they can participate in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, the presence of the hexyloxy group might increase the compound’s lipophilicity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, some tetrahydroisoquinolines have biological activity and can interact with various enzymes and receptors.

Safety and Hazards

The safety and hazards associated with a compound depend on its structure and its intended use. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound could include exploring its potential biological activity, optimizing its synthesis, and investigating its reactivity.